Cas no 505054-76-2 (2-{4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}propanoic Acid)

• Product Name: 2-{4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}propanoic Acid
• CAS No: 505054-76-2
• MF: C₁₄H₁₁F₃N₂O₂S
• MW: 328.309552431107
• MDL: MFCD02736962
• CID: 1567600
• PubChem ID: 3145614
• Update Time: 2025-04-21

2-{4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-thio}propanoic acid
• SB58113
• 2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}propanoic acid
• ALBB-009749
• BAS 03153370
• MFCD02736962
• ChemDiv3_006483
• AN-329/42285883
• AKOS000557065
• BRD-A38395110-001-01-2
• 2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}propanoic acid
• LS-03249
• propanoic acid, 2-[[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio]-
• 2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanoic acid
• 2-([4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)propanoic acid
• IDI1_024393
• SMR000273395
• 505054-76-2
• CCG-117492
• HMS2642G11
• AKOS017258710
• MLS000713914
• WUJPUDGNAYCPGB-UHFFFAOYSA-N
• 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanoic acid
• CHEMBL1594413
• 2-((4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanoic acid
• HMS1491G15
• 2-((4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanoicacid
• STK339180
• 2-{4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}propanoic Acid

• MDL： MFCD02736962
• Inchi： 1S/C14H11F3N2O2S/c1-8(12(20)21)22-13-18-10(9-5-3-2-4-6-9)7-11(19-13)14(15,16)17/h2-8H,1H3,(H,20,21)
• InChI Key： WUJPUDGNAYCPGB-UHFFFAOYSA-N
• SMILES： S(C1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 328.04933326g/mol
• Monoisotopic Mass: 328.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.4Ų

2-{4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}propanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines